N-[(1S,2S)-1,2-Diphenyl-2-(2-(4-Methylbenzyloxy)ethylaMino)-ethyl]-4-Methylbenzene sulfonaMide(chloro)rutheniuM(II) (S,S)-Ts-DENEB

• IUPAC Name: [(1S,2S)-2-[2-[(4-methylphenyl)methoxy]ethylamino]-1,2-diphenylethyl]-(4-methylphenyl)sulfonylazanide;ruthenium(2+);chloride
• InChI: InChI=1S/C31H33N2O3S.ClH.Ru/c1-24-13-17-26(18-14-24)23-36-22-21-32-30(27-9-5-3-6-10-27)31(28-11-7-4-8-12-28)33-37(34,35)29-19-15-25(2)16-20-29;;/h3-20,30-32H,21-23H2,1-2H3;1H;/q-1;;+2/p-1/t30-,31-;;/m0../s1
• InChI Key: INKUCOHLIHBSDN-YBZGWEFGSA-M
• Canonical SMILES: CC1=CC=C(C=C1)COCCNC(C2=CC=CC=C2)C(C3=CC=CC=C3)[N-]S(=O)(=O)C4=CC=C(C=C4)C.[Cl-].[Ru+2]
• Isomeric SMILES: CC1=CC=C(C=C1)COCCN[C@@H](C2=CC=CC=C2)[C@H](C3=CC=CC=C3)[N-]S(=O)(=O)C4=CC=C(C=C4)C.[Cl-].[Ru+2]
• Molecular Formula: C31H33ClN2O3RuS
• Molecular Weight: 650.2 g/mol
• CAS RN: 1384974-37-1

Description

N-[(1S,2S)-1,2-Diphenyl-2-(2-(4-Methylbenzyloxy)ethylaMino)-ethyl]-4-Methylbenzene sulfonaMide(chloro)rutheniuM(II) (S,S)-Ts-DENEB is a useful research compound. Its molecular formula is C31H33ClN2O3RuS and its molecular weight is 650.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Catalysis : This compound is used in the synthesis of aziridines, a class of organic compounds with applications in medicinal chemistry and organic synthesis. A study by Basha and Anwar (2020) demonstrated the synthesis of N-(1R,2S)-2-(bromo-3-oxo-1,3-diphenylpropyl)-4-methylbenzene sulfonamide using a three-component reaction, illustrating the compound's utility in organic synthesis (Basha & Anwar, 2020).

• Anticancer and Antimicrobial Agents : Debbabi et al. (2017) synthesized novel sulfonamides, including similar structures, showing promising anticancer and antimicrobial properties. These compounds were evaluated against cell lines like MCF-7, indicating potential therapeutic applications (Debbabi et al., 2017).

• Molecular Docking Studies : Research by Saleem et al. (2018) involved the design, synthesis, and computational docking of novel sulfonamide derivatives, including structures akin to the compound , to evaluate their binding energy against bacterial targets. This study highlights the compound's relevance in the development of new antibacterial agents (Saleem et al., 2018).

• Carbonic Anhydrase Inhibitors : Ilies et al. (2003) studied derivatives of halogenated sulfonamides, closely related to the compound, as inhibitors of the enzyme carbonic anhydrase IX. These findings suggest potential applications in designing antitumor agents (Ilies et al., 2003).

• Biomimetic Catalysis : A study by Polborn and Severin (2000) described the use of chloro-(eta6-arene) complexes of ruthenium(II) with N-sulfonyl-1,2-ethylenediamine ligands for biomimetic catalysis, highlighting the compound's role in selective transfer hydrogenation reactions (Polborn & Severin, 2000).

• Asymmetric Transfer Hydrogenation : Ferrié et al. (2014) discussed the use of a similar ruthenium compound as a catalyst in asymmetric transfer hydrogenation of ketones and imines, underscoring its significance in stereocontrolled synthetic processes (Ferrié, Fenneteau, & Evanno, 2014).